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Compound of Interest

Compound Name: Spinorphin TFA

Cat. No.: B12426442

For researchers and professionals in drug development, the meticulous management of
chemical reagents is fundamental to ensuring a safe and compliant laboratory environment.
This guide provides essential safety and logistical information for the proper disposal of
Spinorphin TFA, a peptide salt that requires careful handling due to its trifluoroacetic acid
(TFA) component. Adherence to these procedures is critical for minimizing environmental
impact and maintaining workplace safety.

Spinorphin TFA is harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] The trifluoroacetic acid component is a strong corrosive acid, approximately 34,000
times more acidic than acetic acid, necessitating careful handling and the use of appropriate
personal protective equipment (PPE).[2]

Chemical Safety and Properties

A thorough understanding of the chemical properties of the TFA component of Spinorphin TFA
is crucial for safe handling and disposal.
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Property Value

Chemical Formula C2HF30:2

Molar Mass 114.02 g/mol
Appearance Colorless liquid
Density 1.489 g/cm3 at 20°C
Melting Point -15.4°C

Boiling Point 72.4°C

Solubility in Water Miscible

Acidity (pKa) 0.52

This data pertains to Trifluoroacetic Acid (TFA).[2]

Personal Protective Equipment (PPE)

Before handling Spinorphin TFA, ensure the following personal protective equipment is worn
to minimize exposure risks.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

) Chemical-resistant gloves (e.qg., nitrile,
Hand Protection
neoprene).

. Laboratory coat, long pants, and closed-toe
Skin and Body h
shoes.

Use in a well-ventilated area or a chemical fume
Respiratory hood.[3][4] If aerosol or mist formation is likely,

respiratory protection is necessary.

Spinorphin TFA Disposal Protocol

This protocol provides a step-by-step guide for the safe disposal of Spinorphin TFA waste.
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Waste Collection and Storage

o Container Selection: Use a designated, leak-proof, and chemically compatible hazardous
waste container made of sturdy glass or plastic.[5] Do not use metal containers.[6]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Spinorphin TFA," and any other identifiers required by your institution's Environmental
Health & Safety (EH&S) department.[5]

e Segregation: Store Spinorphin TFA waste separately from incompatible materials such as
bases, strong oxidizing agents, reducing agents, and metals.[3][6]

o Storage Location: Keep the waste container tightly closed and stored in a cool, dry, and well-
ventilated area, such as a designated satellite accumulation area.[3][5] Ensure the container
is kept upright to prevent leakage.[3]

Final Disposal

e Do Not Dispose Down the Drain: Under no circumstances should Spinorphin TFA waste be
poured down the drain.[2] This can cause environmental harm and damage to plumbing.

e Arrange for Pickup: Once the waste container is nearly full (approximately 80% capacity),
arrange for its collection by your institution's certified hazardous waste disposal service.[5]
Follow your institution's specific procedures for requesting a chemical waste pickup.[3]

» Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, as required by your institution and local regulations.
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Caption: Workflow for the proper disposal of Spinorphin TFA waste.
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Spill Cleanup Protocol

In the event of a Spinorphin TFA spill, immediate and appropriate action is necessary to

mitigate risks.

Minor Spills (<500 mL)

Alert Personnel: Inform others in the immediate vicinity of the spill.[2]
Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.[2]

Absorb Spill: Use an inert absorbent material such as vermiculite, sand, or diatomaceous
earth to contain and absorb the spill.[2][5]

Collect Waste: Carefully collect the absorbed material and place it into a labeled hazardous
waste container.[2]

Decontaminate Area: Clean the spill area with a suitable neutralizing agent, such as a
sodium bicarbonate solution, followed by a water rinse.[2]

Major Spills (>500 mL) or Spills with Personnel
EXxposure

Evacuate: Immediately evacuate the area.[2]
Activate Emergency Services: Call 911 or your institution's emergency response number.[2]

Provide First Aid: If there has been personnel exposure, rinse the affected skin or eyes with
copious amounts of water for at least 15 minutes and seek immediate medical attention.[3]
Remove any contaminated clothing.[2]

Restrict Access: Prevent personnel from re-entering the area until it has been cleared by
emergency responders.[5]
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Caption: Decision-making workflow for Spinorphin TFA spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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